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Compound of Interest

Compound Name: 2'-Deoxycytidine-15N3

Cat. No.: B15598703

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 2'-Deoxycytidine-¹⁵N₃, a stable isotope-labeled nucleoside crucial for a variety

of research applications, particularly in mass spectrometry-based quantitative analysis and

metabolic flux studies.

Core Physical and Chemical Properties
2'-Deoxycytidine-¹⁵N₃ is a non-radioactive, stable isotope-labeled version of the naturally

occurring deoxyribonucleoside, 2'-deoxycytidine. The incorporation of three ¹⁵N atoms into the

cytidine base results in a predictable mass shift, making it an ideal internal standard for liquid

chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry

(GC-MS) applications.
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Property Value Source

IUPAC Name
4-(¹⁵N)azanyl-1---INVALID-

LINK--pyrimidin-2-one
[1][2]

Synonyms

Deoxycytidine-¹⁵N₃, Cytosine

deoxyriboside-¹⁵N₃,

Deoxyribose cytidine-¹⁵N₃

[3]

Chemical Formula C₉H₁₃¹⁵N₃O₄ [4]

Unlabeled CAS Number 951-77-9 [4][5][6]

Physical and Chemical Data
Property Value Source

Molecular Weight 230.19 g/mol , 230.20 g/mol [1][4][5][6]

Appearance
White powder, White

crystalline powder
[4][7][8]

Purity ≥98%, ≥99% (HPLC) [4][5][6]

Isotopic Enrichment 96-98 atom % ¹⁵N [4]

Melting Point
209-211°C (for unlabeled

compound)
[7][9]

Solubility

Soluble in water and DMSO.

For unlabeled 2'-

Deoxycytidine, water solubility

is 50 mg/mL, clear, colorless to

very faintly yellow.

[7]

Storage Conditions

Store refrigerated (+2°C to

+8°C) and desiccated. Protect

from light.

[5][6][8]

Stability
Stable if stored under

recommended conditions.
[4]
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Experimental Protocols
While specific experimental protocols for the characterization of each batch of 2'-

Deoxycytidine-¹⁵N₃ are proprietary to the manufacturers, the following are generalized

methodologies for key analytical techniques used to verify its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure and isotopic labeling of 2'-Deoxycytidine-¹⁵N₃.

Methodology:

Sample Preparation: Dissolve a small amount of the compound in a suitable deuterated

solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra. Due to the ¹⁵N labeling, characteristic

changes in the spectra, such as splitting patterns or the absence of certain signals in ¹⁵N-

decoupled spectra, can be observed.

Data Analysis: Compare the obtained spectra with known spectra of unlabeled 2'-

deoxycytidine and analyze the coupling constants to confirm the positions of the ¹⁵N labels.

For unlabeled 2'-Deoxycytidine in water at 600 MHz, characteristic ¹H NMR shifts are

observed at approximately 7.83, 6.28, 5.89, 4.44, 4.03, 3.83, 3.73, and 2.38 ppm.[10]

Mass Spectrometry (MS)
Objective: To determine the molecular weight and confirm the isotopic enrichment of 2'-

Deoxycytidine-¹⁵N₃.

Methodology:

Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent, such as

a mixture of water and methanol with a small amount of formic acid for ionization

enhancement.
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Instrumentation: Use a high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled with an appropriate ionization source (e.g., Electrospray

Ionization - ESI).

Data Acquisition: Acquire the mass spectrum in positive or negative ion mode. For unlabeled

2'-deoxycytidine, the exact mass is 227.091 u.[11]

Data Analysis: The mass spectrum of 2'-Deoxycytidine-¹⁵N₃ will show a parent ion peak

corresponding to its labeled molecular weight (approximately 230.08171059 Da).[1] The

isotopic distribution pattern can be analyzed to confirm the level of ¹⁵N enrichment. In

tandem MS (MS/MS), characteristic fragmentation patterns can be observed, for instance, a

transition from m/z 231 to m/z 115.[12]

High-Performance Liquid Chromatography (HPLC)
Objective: To assess the purity of 2'-Deoxycytidine-¹⁵N₃.

Methodology:

Sample Preparation: Dissolve a known concentration of the compound in the mobile phase.

Instrumentation: Use an HPLC system equipped with a suitable column (e.g., C18) and a UV

detector.

Chromatographic Conditions:

Mobile Phase: A gradient of aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., methanol or acetonitrile).

Flow Rate: Typically 0.5-1.0 mL/min.

Detection Wavelength: Monitor the absorbance at the λmax of cytidine, which is around

270-280 nm.

Data Analysis: The purity is determined by integrating the peak area of the main compound

and any impurities. A purity of ≥98% is common for this product.[4][5][6]
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Visualizations
Experimental Workflow for Characterization
The following diagram illustrates a typical workflow for the analytical characterization of 2'-

Deoxycytidine-¹⁵N₃.
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Caption: Workflow for the characterization of 2'-Deoxycytidine-¹⁵N₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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